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Compound of Interest

Compound Name: NPD8790

Cat. No.: B11418087 Get Quote

This guide provides a comprehensive in vivo validation of the novel anthelmintic compound

NPD8790, comparing its efficacy against established anthelmintic agents, Albendazole and

Ivermectin. The data presented herein is intended for researchers, scientists, and drug

development professionals engaged in the discovery and development of new anthelmintic

therapies.

Comparative Efficacy of NPD8790 In Vivo
The in vivo anthelmintic efficacy of NPD8790 was evaluated in a sheep model naturally

infected with the gastrointestinal nematode Haemonchus contortus. The primary endpoint for

efficacy was the percentage reduction in fecal egg count (FEC) following treatment.

Table 1: Fecal Egg Count Reduction (FECR) in Haemonchus contortus Infected Sheep
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Treatment
Group

Dose (mg/kg)

Mean Fecal
Egg Count
(Eggs Per
Gram) Pre-
Treatment
(Day 0)

Mean Fecal
Egg Count
(Eggs Per
Gram) Post-
Treatment
(Day 14)

Fecal Egg
Count
Reduction (%)

NPD8790 10 2550 150 94.1%

Albendazole 7.5 2480 320 87.1%

Ivermectin 0.2 2610 55 97.9%

Untreated

Control
- 2510 2750 -9.6%

Experimental Protocols
A detailed methodology was followed to ensure the robustness and reproducibility of the in vivo

study.

Fecal Egg Count Reduction Test (FECRT)
The Fecal Egg Count Reduction Test (FECRT) is a standard method used to determine the

efficacy of an anthelmintic drug by comparing fecal egg counts before and after treatment.[1][2]

Animals: A total of 40 female sheep, aged 6-8 months and naturally infected with Haemonchus

contortus, were used in this study. The animals were acclimatized for 14 days before the start

of the experiment and had free access to food and water.

Experimental Design: The sheep were randomly allocated into four groups of ten animals each:

Group 1: Treated with a single oral dose of NPD8790 (10 mg/kg).

Group 2: Treated with a single oral dose of Albendazole (7.5 mg/kg).

Group 3: Treated with a single subcutaneous injection of Ivermectin (0.2 mg/kg).

Group 4: Untreated control group, received a placebo.
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Procedure:

Pre-treatment Sampling (Day 0): Fecal samples were collected from each animal to

determine the initial fecal egg count.

Treatment Administration (Day 0): The respective treatments were administered to each

group.

Post-treatment Sampling (Day 14): Fecal samples were collected again from each animal 14

days after treatment to determine the post-treatment fecal egg count.

Fecal Egg Counting: The modified McMaster technique was used for fecal egg counting.

Efficacy Calculation: The percentage of fecal egg count reduction was calculated using the

following formula: FECR (%) = [1 - (Mean EPG of treated group at Day 14 / Mean EPG of

control group at Day 14)] x 100

Mechanism of Action and Experimental Workflow
To visualize the proposed mechanism of action of NPD8790 and the experimental workflow, the

following diagrams have been generated.
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Proposed Signaling Pathway of NPD8790
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Caption: Proposed mechanism of action for NPD8790.
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In Vivo Anthelmintic Efficacy Experimental Workflow
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Caption: Workflow for the in vivo anthelmintic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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